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Cat. No.: B609936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-04745637 is a potent and selective antagonist of the Transient Receptor Potential Ankyrin 1

(TRPA1) ion channel.[1] TRPA1 is a non-selective cation channel that plays a crucial role in the

detection of noxious stimuli, including chemical irritants and inflammatory agents.[2] Upon

activation, TRPA1 allows the influx of cations, most notably calcium (Ca²⁺), into the cell.[2] This

increase in intracellular calcium concentration triggers a variety of downstream signaling

events. Consequently, calcium imaging assays are a primary method for studying the activity of

TRPA1 and the efficacy of its modulators.

These application notes provide a comprehensive overview and detailed protocols for the use

of PF-04745637 as a TRPA1 antagonist in cell-based calcium imaging assays.

Mechanism of Action
Contrary to some initial postulations, extensive pharmacological characterization has identified

PF-04745637 not as a potassium channel activator, but as a high-affinity antagonist of the

TRPA1 channel. It exhibits an IC50 of 17 nM for human TRPA1, with significantly lower affinity

for the related TRPV1 and TRPM channels (at concentrations of approximately 3 µM).[1] By

binding to the TRPA1 channel, PF-04745637 effectively blocks the pore, preventing the influx

of calcium that is normally induced by TRPA1 agonists. This inhibitory action makes it a

valuable tool for investigating TRPA1-mediated signaling pathways.
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Data Presentation: In Vitro Pharmacology of PF-
04745637
The following table summarizes the inhibitory potency of PF-04745637 against the human

TRPA1 channel. This data is critical for determining the appropriate concentration range for use

in calcium imaging assays.

Target
Ligand/Acti
vator

Assay Type Cell Line Parameter Value

Human

TRPA1

TRPA1

Agonist

Calcium

Influx
HEK293 IC50 17 nM

Human

TRPV1

TRPV1

Agonist

Calcium

Influx
HEK293 IC50 ~3 µM

Human

TRPM8

TRPM8

Agonist

Calcium

Influx
HEK293 IC50 ~3 µM

Mandatory Visualizations
Signaling Pathway of TRPA1 Inhibition by PF-04745637
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Caption: Signaling pathway of TRPA1 activation and its inhibition by PF-04745637.

Experimental Workflow for a Calcium Imaging Assay
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Preparation

Assay Procedure

1. Culture TRPA1-expressing cells
(e.g., HEK293-hTRPA1)

2. Seed cells into a 384-well plate

3. Incubate for 24-48 hours

4. Load cells with a calcium-sensitive dye
(e.g., Fluo-4 NW)

5. Incubate for 1 hour

6. Place plate in FLIPR instrument

7. Measure baseline fluorescence

8. Add PF-04745637

9. Incubate for 5 minutes

10. Add TRPA1 agonist

11. Measure fluorescence change
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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